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Compound of Interest

Compound Name: 2-Phenyl-2-propanol

Cat. No.: B165765

For researchers and scientists in the fast-paced world of drug development, adherence to strict
safety protocols is paramount. The proper disposal of chemical reagents, such as 2-Phenyl-2-
propanol, is a critical component of laboratory safety and environmental responsibility. This
guide provides essential, step-by-step information for the safe handling and disposal of 2-
Phenyl-2-propanol, ensuring compliance and minimizing risk.

2-Phenyl-2-propanol, also known as a,a-dimethylbenzyl alcohol, is a combustible liquid that is
harmful if swallowed and can cause skin and eye irritation[1][2][3]. Due to its hazardous
properties, it cannot be disposed of as regular waste. Improper disposal, such as pouring it
down the drain, is strictly prohibited as it can harm aquatic life and damage plumbing
systems[4][5][6].

Key Safety and Handling Information

Before initiating any disposal procedures, it is crucial to be aware of the hazards associated
with 2-Phenyl-2-propanol. The following table summarizes key quantitative safety data:
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Property Value Source
Oral LD50 (Rat) 1300 mg/kg [7]
Dermal LD50 (Rabbit) 4300 mg/kg [7]
Flash Point 87 °C (188.6 °F) [718]
Density 0.973 g/cm3 at 20 °C [7]
NFPA Health Hazard 2 (Moderate) [1]
NFPA Flammability Hazard 2 (Moderate) [1]
NFPA Instability Hazard 1 (Low) [1]

Procedural Steps for Proper Disposal

Adherence to a systematic disposal plan is essential for laboratory safety. The following
protocol outlines the necessary steps for the proper disposal of 2-Phenyl-2-propanol.

Step 1: Personal Protective Equipment (PPE)

Before handling 2-Phenyl-2-propanol, ensure you are wearing appropriate PPE, including:

Safety glasses with side shields or chemical goggles[1].

Chemical-resistant gloves (e.g., PVC)[1].

A lab coat[8].

In case of insufficient ventilation, use a MSHA/NIOSH-approved respirator[8].

Step 2: Waste Collection and Segregation

o Designated Waste Container: Collect all 2-Phenyl-2-propanol waste in a designated,
properly labeled, and sealed container[5]. The container should be made of a material
compatible with the chemical, such as a metal can or drum[1].
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o Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name
"2-Phenyl-2-propanol,” and any other information required by your institution's
environmental health and safety (EHS) department.

e Segregation: Do not mix 2-Phenyl-2-propanol waste with other waste streams, especially
incompatible materials like oxidizing agents (e.g., nitrates, oxidizing acids, chlorine bleaches)
to prevent ignition[1].

Step 3: Storage of Chemical Waste

o Store the sealed waste container in a cool, dry, and well-ventilated area, away from heat,
open flames, and other ignition sources[1][8].

e The storage area should be designated for hazardous waste and have appropriate spill
containment measures in place.

Step 4: Scheduling a Hazardous Waste Pickup

o Contact your institution's EHS department or a licensed hazardous waste disposal contractor
to schedule a pickup for the 2-Phenyl-2-propanol waste.

e Businesses are required to use a licensed waste carrier and may need to complete a waste
transfer note for each transfer[4].

Step 5: Spill Management

In the event of a spill:

e Remove all ignition sources from the area[1].
e Ventilate the area.

 For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, dry sand,
earth) and place it into a suitable disposal container[8].

» For solid spills, use a shovel to place the material into a convenient waste disposal
container[8].
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e Clean the spill area thoroughly with soap and water, collecting the wash water for disposal as
hazardous waste[1]. Do not allow wash water to enter drains[1].

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of 2-Phenyl-2-
propanol.
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Caption: Workflow for the proper disposal of 2-Phenyl-2-propanol.
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By following these procedures, laboratory professionals can ensure the safe and compliant
disposal of 2-Phenyl-2-propanol, fostering a secure research environment and upholding their
commitment to environmental stewardship. Always consult your institution's specific safety
guidelines and the material's Safety Data Sheet (SDS) before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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